2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)acetic acid
Overview
Description
“2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)acetic acid” is a chemical compound with the CAS Number: 104189-85-7 . Its molecular weight is 192.17 . The IUPAC name for this compound is (2-hydroxy-1H-benzimidazol-1-yl)acetic acid . It is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H8N2O3/c12-8(13)5-11-7-4-2-1-3-6(7)10-9(11)14/h1-4H,5H2,(H,10,14)(H,12,13) . This indicates the presence of 9 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms in the molecule .Physical And Chemical Properties Analysis
This compound has a melting point of 237-240°C . It is highly soluble in water and other polar solvents .Scientific Research Applications
Pharmaceutical Research
This compound is a derivative of benzimidazole, which is a core structure for many pharmacologically active molecules. It has been explored for its potential as a therapeutic agent due to its structural similarity to bioactive molecules. For instance, benzimidazole derivatives have shown promise in antimicrobial activity . The specific acetic acid substitution could be investigated for its efficacy in drug development, particularly in enhancing drug solubility or as a prodrug form.
Material Science
In the field of material science, benzimidazole derivatives are used as n-type dopants in the production of organic thin-film transistors . The unique structure of 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)acetic acid could be utilized to develop new materials with improved electronic properties for use in semiconductors or other electronic devices.
Chemical Synthesis
The compound serves as an intermediate in the synthesis of more complex benzimidazole derivatives. Its acetic acid group can act as a reactive site for further chemical modifications, enabling the creation of a diverse range of compounds with potential applications in various chemical industries .
Cancer Research
Some benzimidazole derivatives have shown cytotoxic properties against cancer cells. Research into this compound could focus on its potential use as a chemotherapeutic agent, examining its ability to induce apoptosis or inhibit cell proliferation in various cancer cell lines .
Safety and Hazards
properties
IUPAC Name |
2-(2-oxo-3H-benzimidazol-1-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c12-8(13)5-11-7-4-2-1-3-6(7)10-9(11)14/h1-4H,5H2,(H,10,14)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGCKXFIEBXHNRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)N2CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10445680 |
Source
|
| Record name | (2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10445680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)acetic acid | |
CAS RN |
104189-85-7 |
Source
|
| Record name | (2-Oxo-2,3-dihydro-1H-benzimidazol-1-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10445680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-1-yl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(diethylamino)ethyl]-1H-indole-2,3-dione](/img/structure/B34103.png)
